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The following table consolidates the key physical and solubility information for WH-4-023 from various

chemical suppliers.

Property Value Source

Molecular Weight 568.67 g/mol [1] [2] [3]

DMSO Solubility ~56.9 - 100 mg/mL (~ 100 mM) [2] [3]

Ethanol Solubility ≥ 2.42 - 6 mg/mL (with gentle warming and sonication) [2] [4]

Aqueous Solubility Insoluble or slightly soluble in water (< 1 mg/mL) [2] [4]

Storage Condition Desiccate at -20°C [2] [3]

Experimental Protocols and Handling

For reliable experimental results, proper preparation and handling of WH-4-023 are crucial. Here are the

recommended protocols:

Stock Solution Preparation
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General Protocol: To prepare a 10 mM stock solution, dissolve 5.69 mg of WH-4-023 in 1 mL of pure

DMSO [2] [4].
Techniques for Higher Concentrations: If you need a higher concentration, you can warm the tube

at 37°C for 10 minutes and/or use a brief ultrasonic bath treatment to aid dissolution [2].
Storage: It is not recommended to store the compound in solution for long periods. Aliquot and use

freshly prepared stock solutions when possible. For long-term storage, keep the powder desiccated at
-20°C [2].

Solubility Assessment Protocol

For precise quantification of solubility, a Nuclear Magnetic Resonance (NMR) method can be employed.

The workflow below outlines the key steps in this procedure.
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Weigh compound and
prepare 100 mM stock in DMSO-d6

Vigorous shaking
at room temperature

Store overnight
at room temperature

Long-term storage at -20°C
(for months)

Thaw and equilibrate
overnight at room temperature

Dilute to target concentration
(e.g., 1 mM) for analysis

1H NMR analysis
(600 MHz, 298 K)

Quantify concentration
using ERETIC2/PULCON method

Obtain solubility value
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Diagram of the NMR-based solubility assessment workflow. Adapted from [5].

Key Steps Explained:

Sample Preparation: The compound is dissolved in DMSO-d6 at a high concentration (e.g., 100
mM) and stored to ensure complete dissolution and stability [5].

NMR Analysis: The sample is diluted and analyzed using 1H NMR spectroscopy. The use of a
cryoprobe enhances sensitivity [5].

Quantification: Concentration is determined by integrating NMR peaks and comparing them to an
electronic reference (ERETIC2) based on the PULCON method, which uses an internal standard like

isoleucine for absolute quantification. The experimental error is typically around 50 µM [5].

Key Considerations for Researchers

Solvent Choice: DMSO is the preferred solvent for WH-4-023 due to its high dissolving power for
both polar and non-polar compounds, making it ideal for stock solutions in biological screening [6].

Solution Stability: While stock solutions can be stored for months at -20°C, freeze-thaw cycles
should be minimized. For the most consistent results in sensitive assays, using freshly prepared

solutions is advisable [2] [5].
In Vitro Assays: When adding DMSO stock solutions to aqueous cell culture media, be aware that

the final DMSO concentration should typically be kept low (e.g., below 0.1-0.5%) to avoid cytotoxic
effects [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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